Cas no 1006480-14-3 (2-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol)
2-(5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol is a fluorinated pyrazole derivative with a hydroxyl-functionalized side chain, offering versatility in synthetic applications. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The pyrazole core provides a rigid heterocyclic scaffold, facilitating interactions with biological targets, while the hydroxymethyl group allows for further derivatization or conjugation. This compound is particularly useful as an intermediate in the development of pharmaceuticals, ligands, and specialty chemicals. Its well-defined structure and functional group compatibility contribute to its utility in organic synthesis and drug discovery.
1006480-14-3 structure
Product Name:2-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol
CAS No:1006480-14-3
MF:C7H9F3N2O
MW:194.154371976852
MDL:MFCD06804934
CID:2857626
PubChem ID:19619759
Update Time:2025-06-07
2-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol
- BBL041030
- EN300-230198
- 2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-ol
- 1006480-14-3
- SCHEMBL12181175
- 2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]ethanol
- AKOS000308734
- GQB48014
- F2198-2092
- STL574614
- 2-[5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]ETHANOL
-
- MDL: MFCD06804934
- Inchi: 1S/C7H9F3N2O/c1-5-4-6(7(8,9)10)11-12(5)2-3-13/h4,13H,2-3H2,1H3
- InChI Key: BHYMYBNLSWIEQG-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C)N(CCO)N=1)(F)F
Computed Properties
- Exact Mass: 194.06669740Da
- Monoisotopic Mass: 194.06669740Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 38.1Ų
2-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M188476-100mg |
2-[5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]ethanol |
1006480-14-3 | 100mg |
$ 135.00 | 2022-06-04 | ||
| TRC | M188476-500mg |
2-[5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]ethanol |
1006480-14-3 | 500mg |
$ 475.00 | 2022-06-04 | ||
| TRC | M188476-1g |
2-[5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]ethanol |
1006480-14-3 | 1g |
$ 750.00 | 2022-06-04 | ||
| abcr | AB499731-100 mg |
2-[5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanol |
1006480-14-3 | 100MG |
€253.70 | 2022-03-24 | ||
| abcr | AB499731-250 mg |
2-[5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanol |
1006480-14-3 | 250MG |
€343.00 | 2022-03-24 | ||
| abcr | AB499731-500 mg |
2-[5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanol |
1006480-14-3 | 500MG |
€475.60 | 2022-03-24 | ||
| abcr | AB499731-1 g |
2-[5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanol |
1006480-14-3 | 1g |
€609.00 | 2022-03-24 | ||
| Enamine | EN300-230198-0.05g |
2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-ol |
1006480-14-3 | 95% | 0.05g |
$162.0 | 2024-06-20 | |
| Enamine | EN300-230198-0.1g |
2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-ol |
1006480-14-3 | 95% | 0.1g |
$241.0 | 2024-06-20 | |
| Enamine | EN300-230198-0.25g |
2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-ol |
1006480-14-3 | 95% | 0.25g |
$347.0 | 2024-06-20 |
2-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-ol Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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